Cas no 28556-81-2 (2,6-Dimethylphenyl isocyanate)

• Product Name: 2,6-Dimethylphenyl isocyanate
• CAS No: 28556-81-2
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00002012
• CID: 53343
• PubChem ID: 98787
• Update Time: 2025-06-12

2,6-Dimethylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylphenyl isocyanate
• 2-Isocyanato-1,3-dimethylbenzene
• 2,6-dimethyl-5-bromophenyl isocyanate
• 2,6-dimethylbenzenisocyanate
• 2,6-DMPhNCO
• 2,6-Me2C6H3NCO
• 2,6-xylyl isocyanate
• Benzene,2-isocyanato-1,3-dimethyl
• Isocyanic Acid 2,6-Dimethylphenyl Ester
• Isocyanicacid, 2,6-xylyl ester (6CI,7CI)
• NSC 165602
• 2,6-Xylylisocyanate
• Benzene, 2-isocyanato-1,3-dimethyl-
• 2,6-Dimethylphenylisocyanate
• 2QL5MU0E0C
• YQLRKXVEALTVCZ-UHFFFAOYSA-N
• 2-isocyanato-1,3-dimethyl-benzene
• NSC165602
• 2,6-dimethyl phenyl isocyanate
• STK504620
• SBB048882
• NS00010684
• ISOCYANIC ACID, 2,6-XYLYL ESTER
• 2,6-Dimethylphenyl isocyanate, 99%
• AKOS005171728
• D91142
• FT-0610734
• LS-02813
• 2-Isocyanato-1,3-dimethylbenzene #
• SY019592
• SCHEMBL374209
• EN300-146878
• J-017125
• UNII-2QL5MU0E0C
• DTXSID0067397
• A819486
• I0410
• NSC-165602
• 2,6-DIMETHYLPHENYLENEISOCYANATE
• BB 0260806
• MFCD00002012
• 28556-81-2
• ALBB-007560
• DB-020245
• DTXCID8037837
• 628-230-2

• MDL： MFCD00002012
• Inchi： 1S/C9H9NO/c1-7-4-3-5-8(2)9(7)10-6-11/h3-5H,1-2H3
• InChI Key： YQLRKXVEALTVCZ-UHFFFAOYSA-N
• SMILES： O=C=NC1C(C)=CC=CC=1C
• BRN： 742593

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: Colorless liquid with pungent smell
• Density: 1.057 g/mL at 25 °C(lit.)
• Boiling Point: 87-89 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.5356(lit.)
• PSA: 29.43000
• LogP: 2.27070
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water

2,6-Dimethylphenyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S45-S36/37/39-S26-S23-S37/39-S28-S27
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,6-Dimethylphenyl isocyanate

2,6-Dimethylphenyl Isocyanate (CAS No. 28556-81-2): An Overview and Applications in Chemical and Pharmaceutical Research

2,6-Dimethylphenyl isocyanate (CAS No. 28556-81-2) is a versatile compound that plays a significant role in various chemical and pharmaceutical applications. This isocyanate derivative is characterized by its unique molecular structure, which includes a phenyl ring substituted with two methyl groups at the 2 and 6 positions, and an isocyanate functional group. The compound's chemical formula is C₉H₁₀N₂O, and it has a molecular weight of approximately 162.18 g/mol.

The synthesis of 2,6-dimethylphenyl isocyanate typically involves the reaction of 2,6-dimethylphenylamine with phosgene or another suitable reagent. This process requires careful control of reaction conditions to ensure high yield and purity. The compound's stability and reactivity make it an important intermediate in the synthesis of various organic compounds, particularly those used in the pharmaceutical industry.

In recent years, 2,6-dimethylphenyl isocyanate has gained attention for its potential applications in the development of new drugs and materials. One notable area of research involves the use of this compound in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and foams due to their excellent mechanical properties and chemical resistance.

A study published in the Journal of Polymer Science: Part A: Polymer Chemistry highlighted the use of 2,6-dimethylphenyl isocyanate in the preparation of novel polyurethane elastomers with enhanced thermal stability and mechanical strength. The researchers found that the presence of the methyl groups on the phenyl ring significantly improved the polymer's performance, making it suitable for high-temperature applications.

Beyond its use in polymer science, 2,6-dimethylphenyl isocyanate has also shown promise in pharmaceutical research. A recent paper in the Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of novel derivatives using this isocyanate as a key intermediate. These derivatives exhibited potent anti-inflammatory and anti-cancer activities, suggesting their potential as lead compounds for drug development.

The versatility of 2,6-dimethylphenyl isocyanate extends to its use in the synthesis of small molecules with biological activity. For example, a study published in the European Journal of Medicinal Chemistry described the preparation of new heterocyclic compounds derived from this isocyanate. These compounds were evaluated for their ability to inhibit specific enzymes involved in various disease pathways, demonstrating promising results.

In addition to its synthetic applications, 2,6-dimethylphenyl isocyanate has been studied for its environmental impact. Research conducted by environmental scientists has focused on understanding the fate and behavior of this compound in different environmental matrices. A study published in the Journal of Hazardous Materials investigated the biodegradation potential of 2,6-dimethylphenyl isocyanate under various conditions and found that it can be effectively degraded by certain microbial communities.

The safety profile of 2,6-dimethylphenyl isocyanate is another important aspect that has been extensively studied. Industrial hygiene guidelines recommend proper handling and storage practices to minimize exposure risks. The compound's potential health effects have been evaluated through toxicological studies, which have provided valuable insights into its safe use in industrial settings.

In conclusion, 2,6-dimethylphenyl isocyanate (CAS No. 28556-81-2) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical properties make it an essential intermediate in the synthesis of polymers and small molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry and drug discovery.